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Compound of Interest

Compound Name:
N-5-Carboxypentyl-

deoxymannojirimycin

Cat. No.: B15546438 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when handling novel chemical compounds. This guide provides

essential safety and logistical information for N-5-Carboxypentyl-deoxymannojirimycin, a

derivative of deoxymannojirimycin used in the study of N-linked glycoprotein processing. While

a specific Safety Data Sheet (SDS) for N-5-Carboxypentyl-deoxymannojirimycin is not

readily available, data from closely related compounds, such as 1-Deoxymannojirimycin,

indicate that it should be handled with care as it may be harmful if swallowed, inhaled, or

comes into contact with skin.

Personal Protective Equipment (PPE)
To minimize exposure risk, a comprehensive PPE strategy is mandatory. The following table

summarizes the recommended personal protective equipment for handling N-5-
Carboxypentyl-deoxymannojirimycin, based on guidelines for similar chemical structures.
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Protection Type Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)

Prevents skin contact, as

related compounds are

considered harmful upon

dermal absorption.[1][2]

Eye Protection

Safety glasses with side

shields or chemical safety

goggles

Protects eyes from accidental

splashes or dust particles.[2][3]

Respiratory Protection
NIOSH-approved N95 dust

mask or higher-level respirator

Prevents inhalation of the

powdered compound, which

may be harmful.[2][3]

Body Protection Laboratory coat
Protects skin and clothing from

contamination.[2]

Operational Plan: Safe Handling and Storage
Proper handling and storage protocols are critical for maintaining the integrity of N-5-
Carboxypentyl-deoxymannojirimycin and ensuring the safety of laboratory personnel.

Parameter Guideline

Ventilation

Handle in a well-ventilated area. For procedures

that may generate dust, use a chemical fume

hood.

Hygiene
Wash hands thoroughly after handling. Avoid

eating, drinking, or smoking in the laboratory.[2]

Storage Temperature Store at -20°C for long-term stability.

Storage Conditions

Keep the container tightly closed in a dry and

well-ventilated place.[2] The compound may be

temperature-sensitive and hygroscopic.[3][4]

Incompatibilities Avoid strong oxidizing agents.[1][2]
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Disposal Plan
The disposal of N-5-Carboxypentyl-deoxymannojirimycin and any contaminated materials

must adhere to local, state, and federal regulations.

Unused Product: Unused or waste material should be treated as hazardous waste. It is

recommended to contact a licensed professional waste disposal service for proper disposal.

[2]

Contaminated Packaging: Dispose of contaminated packaging in the same manner as the

unused product.[2]

General Guidance: Do not allow the product or its containers to enter drains or waterways.[1]

Emergency Procedures
In the event of accidental exposure, follow these first aid measures:

Exposure Route First Aid Measures

Inhalation
Move the person to fresh air. If breathing is

difficult, seek immediate medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing.[2][3] Seek medical attention if irritation

persists.

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes, holding the eyelids open. Consult a

physician.[2][3]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[2]

Visualizing Safety Protocols

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b15546438?utm_src=pdf-body
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_1_Deoxymannojirimycin_Hydrochloride.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_1_Deoxymannojirimycin_Hydrochloride.pdf
https://cdn.caymanchem.com/cdn/msds/17178m.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_1_Deoxymannojirimycin_Hydrochloride.pdf
https://www.biosynth.com/Files/MSDS/EM/05/MSDS_EM05722_7000_EN.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_1_Deoxymannojirimycin_Hydrochloride.pdf
https://www.biosynth.com/Files/MSDS/EM/05/MSDS_EM05722_7000_EN.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_1_Deoxymannojirimycin_Hydrochloride.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15546438?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To further clarify the procedural steps for safe handling and disposal, the following diagrams

illustrate the recommended workflows.
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Click to download full resolution via product page

Caption: Workflow for PPE selection and use when handling N-5-Carboxypentyl-
deoxymannojirimycin.
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Caption: Step-by-step disposal plan for N-5-Carboxypentyl-deoxymannojirimycin and

related waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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